Cas no 896349-71-6 (N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide
• CAS No: 896349-71-6
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 6103641
• PubChem ID: 7266826
• Update Time: 2025-05-25

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide
• N-(2-methyl-1,3-dioxoisoindol-4-yl)-2-methylsulfanylbenzamide
• F2553-0169
• AKOS024659697
• 896349-71-6
• N-(2-methyl-1,3-dioxoisoindolin-4-yl)-2-(methylthio)benzamide

• Inchi： 1S/C17H14N2O3S/c1-19-16(21)11-7-5-8-12(14(11)17(19)22)18-15(20)10-6-3-4-9-13(10)23-2/h3-9H,1-2H3,(H,18,20)
• InChI Key： FXHVNPFSLLMOAX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C(=O)N(C)C2=O)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 326.07251349g/mol
• Monoisotopic Mass: 326.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide

Research Brief on N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide (CAS: 896349-71-6)

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide (CAS: 896349-71-6) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isoindole-1,3-dione core and methylsulfanylbenzamide moiety, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a scaffold for developing novel inhibitors targeting specific biological pathways, making it a compound of significant interest in drug discovery.

The synthesis of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide involves a multi-step process, starting with the functionalization of the isoindole-1,3-dione core followed by the introduction of the methylsulfanylbenzamide group. The compound's structure has been confirmed using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). Its physicochemical properties, such as solubility and stability, have been evaluated to assess its suitability for further pharmacological studies.

Recent research has focused on the biological activity of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide, particularly its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its ability to selectively inhibit certain kinases and proteases, with IC50 values in the low micromolar range. Molecular docking simulations have provided insights into its binding mode, highlighting interactions with critical amino acid residues in the active sites of target proteins. These findings suggest its potential as a lead compound for the development of new therapeutic agents.

In addition to its enzyme inhibitory properties, N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide has shown promise in modulating PPIs, which are often challenging targets in drug discovery. Preliminary studies indicate that this compound can disrupt specific protein-protein interfaces, potentially offering a new strategy for targeting diseases driven by aberrant PPIs. Further optimization of its structure is underway to enhance its potency and selectivity.

The pharmacokinetic profile of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide is currently under investigation, with early data suggesting moderate oral bioavailability and metabolic stability. Efforts are being made to improve its drug-like properties through structural modifications, such as the introduction of solubilizing groups or the reduction of metabolic liabilities. These modifications aim to enhance its therapeutic potential and pave the way for preclinical development.

In conclusion, N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(methylsulfanyl)benzamide (CAS: 896349-71-6) represents a promising scaffold for the development of novel inhibitors targeting enzymes and PPIs. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research in chemical biology and drug discovery. Future studies will focus on optimizing its pharmacological properties and evaluating its efficacy in relevant disease models.